Cas no 2624132-05-2 (N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride)

• Product Name: N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride
• CAS No: 2624132-05-2
• MF: C₁₀H₁₉Cl₂N₃O
• MW: 268.183360338211
• CID: 6235737
• PubChem ID: 155977837
• Update Time: 2025-05-22

N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27747013
• 2624132-05-2
• N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride

• Inchi： 1S/C10H17N3O.2ClH/c1-8(7-14-3)13(2)9-4-5-10(11)12-6-9;;/h4-6,8H,7H2,1-3H3,(H2,11,12);2*1H
• InChI Key： MCTUHIYGXCACLB-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)CC(C)N(C)C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 267.0905176g/mol
• Monoisotopic Mass: 267.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4Ų

Additional information on N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride

Comprehensive Overview of N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride (CAS No. 2624132-05-2)

N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride (CAS No. 2624132-05-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of diamine derivatives and is characterized by its unique structural properties. The presence of a pyridine ring and methoxypropan-2-yl group makes it a versatile intermediate in the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its molecular stability and bioavailability, which are critical factors in drug design.

In recent years, the demand for N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride has surged, driven by its relevance in targeted drug delivery systems and enzyme inhibition studies. The compound's dihydrochloride salt form enhances its solubility, making it suitable for various in vitro and in vivo applications. Its CAS No. 2624132-05-2 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry. Additionally, its role in kinase inhibition and signal transduction pathways has been a focal point for researchers exploring treatments for complex diseases.

The synthesis of N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride involves a multi-step process that ensures high purity and yield. Advanced techniques such as HPLC purification and mass spectrometry are employed to verify its structural integrity. This compound's molecular weight and stoichiometric composition are meticulously documented, ensuring reproducibility in research settings. Its thermal stability and pH sensitivity are also key parameters studied to optimize its use in various formulations.

One of the most discussed topics in relation to CAS No. 2624132-05-2 is its potential role in personalized medicine. With the rise of precision healthcare, researchers are investigating how this compound can be tailored to individual patient needs. Its mechanism of action and metabolic pathways are under scrutiny to identify synergies with existing therapies. Furthermore, its compatibility with biodegradable polymers and nanocarriers has opened new avenues for sustained-release formulations, a hot topic in modern pharmacology.

From an industrial perspective, N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride is produced under stringent Good Manufacturing Practices (GMP) to meet regulatory standards. Its safety profile and toxicological data are thoroughly evaluated to ensure compliance with global health guidelines. The compound's storage conditions and handling protocols are also critical, as they directly impact its efficacy and shelf life. These factors contribute to its reputation as a reliable research chemical in both academic and commercial laboratories.

In conclusion, N5-(1-methoxypropan-2-yl)-N5-methylpyridine-2,5-diamine dihydrochloride (CAS No. 2624132-05-2) represents a promising candidate for advancing drug discovery and biomedical research. Its unique chemical properties, combined with its potential therapeutic applications, make it a subject of ongoing investigation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing unmet medical needs and revolutionizing treatment paradigms.